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Compound of Interest

Compound Name:

Benzyl 2-(2-

aminoacetamido)acetate 4-

methylbenzenesulfonate

Cat. No.: B168025 Get Quote

This document provides a detailed overview of the molecular weight of Benzyl 2-(2-
aminoacetamido)acetate 4-methylbenzenesulfonate, a compound of interest to researchers

and professionals in the fields of organic chemistry and drug development.

Molecular Composition and Weight
The fundamental identity of a chemical compound is defined by its molecular formula, which

enumerates the number of atoms of each element present in one molecule of the substance.

For Benzyl 2-(2-aminoacetamido)acetate 4-methylbenzenesulfonate, the molecular formula

is C18H22N2O6S.[1][2]

The molecular weight is a critical parameter in experimental and theoretical chemistry,

influencing everything from reaction stoichiometry to pharmacological activity. It is calculated by

summing the atomic weights of all constituent atoms in the molecule.

Table 1: Elemental Composition and Molecular Weight Calculation
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Element Symbol Atomic Count
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 18 12.011 216.198

Hydrogen H 22 1.008 22.176

Nitrogen N 2 14.007 28.014

Oxygen O 6 15.999 95.994

Sulfur S 1 32.06 32.06

Total 394.442

Based on the elemental composition, the molecular weight of Benzyl 2-(2-
aminoacetamido)acetate 4-methylbenzenesulfonate is determined to be 394.44 g/mol .[1]

Experimental Protocols and Methodologies
The determination of a compound's molecular weight is a standard procedure in chemical

analysis. While this document does not provide a specific experimental protocol for this

compound, the molecular weight is typically confirmed using techniques such as:

Mass Spectrometry (MS): This technique ionizes the molecule and measures its mass-to-

charge ratio, providing a highly accurate molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy: While primarily used for structural

elucidation, high-resolution NMR can provide data that confirms the compound's identity and,

by extension, its molecular formula and weight.

Elemental Analysis: This method determines the percentage composition of each element in

the compound, which can be used to empirically derive the molecular formula and

subsequently calculate the molecular weight.

Diagrams and Visualizations
As this technical guide focuses on the intrinsic chemical property of molecular weight, signaling

pathway diagrams or experimental workflow visualizations are not applicable. The structure
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and identity of the molecule are best represented by its chemical formula and name.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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